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Compound of Interest

Compound Name: D-erythro-MAPP

Cat. No.: B1670232 Get Quote

D-erythro-MAPP Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the solubility, handling, and application of D-
erythro-MAPP.

Frequently Asked Questions (FAQs)
Q1: What is D-erythro-MAPP and what is its primary mechanism of action?

A1: D-erythro-MAPP is a synthetic analog of ceramide.[1][2] Its primary mechanism of action

is the specific inhibition of alkaline ceramidase, with an IC50 of 1-5 µM.[2][3][4] This inhibition

leads to an elevation of endogenous ceramide levels, which in turn promotes growth

suppression and cell cycle arrest in the G0/G1 phase. It is a much weaker inhibitor of acid

ceramidase (IC50 >500 µM).

Q2: In which solvents is D-erythro-MAPP soluble?

A2: D-erythro-MAPP is soluble in several organic solvents, including DMSO and ethanol. For

detailed solubility information, please refer to the data summary table below.

Q3: What are the recommended storage conditions for D-erythro-MAPP?

A3: As a solid, D-erythro-MAPP should be stored at -20°C. Stock solutions in solvent can be

stored at -20°C for up to one month or at -80°C for up to six months. It is advisable to aliquot
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the stock solution to prevent repeated freeze-thaw cycles.

Q4: Is D-erythro-MAPP cell-permeable?

A4: Yes, D-erythro-MAPP is cell-permeable.

Solubility Data
The solubility of D-erythro-MAPP can vary between different solvents. The following table

summarizes the available quantitative data for solubility in DMSO and ethanol.

Solvent
Concentration
(m/v)

Molar
Concentration
(mM)

Source

DMSO 0.1 mg/mL ~0.28 mM Cayman Chemical

DMSO - 50 mM Abcam

Ethanol 5 mg/mL ~13.8 mM Sigma-Aldrich

Ethanol ≥ 20 mg/mL ≥ 55.32 mM MedChemExpress

Ethanol - 50 mM Abcam

Note: The molecular weight of D-erythro-MAPP is approximately 361.56 g/mol .
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Issue Possible Cause Recommended Solution

Difficulty Dissolving D-erythro-

MAPP

Insufficient solvent volume or

inappropriate solvent.

Ensure you are using a

sufficient volume of the

recommended solvent (DMSO

or ethanol). Gentle warming

and vortexing can aid

dissolution. Refer to the

solubility table for

concentration guidelines.

Precipitation of D-erythro-

MAPP in Aqueous Media

D-erythro-MAPP has low

aqueous solubility.

When diluting a stock solution

into an aqueous buffer, ensure

the final concentration of the

organic solvent is low enough

to be tolerated by your

experimental system but high

enough to maintain solubility. It

may be necessary to prepare a

more dilute stock solution for

this purpose.

Inconsistent Experimental

Results

Degradation of D-erythro-

MAPP due to improper

storage.

Aliquot stock solutions and

store them at -20°C or -80°C to

minimize freeze-thaw cycles.

Use fresh aliquots for each

experiment. Stock solutions

are generally stable for up to

one month at -20°C.

Low Potency or Lack of

Cellular Effect

Incorrect concentration or

degraded compound.

Verify the concentration of your

stock solution and ensure it

has been stored correctly.

Confirm the purity of the D-

erythro-MAPP used.

Experimental Protocols
Protocol for Preparing a 10 mM Stock Solution of D-erythro-MAPP in DMSO
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Materials:

D-erythro-MAPP (solid)

Anhydrous DMSO

Sterile microcentrifuge tubes

Procedure:

Weigh out the desired amount of D-erythro-MAPP. For example, to prepare 1 mL of a 10

mM stock solution, you will need 3.62 mg of D-erythro-MAPP (Molecular Weight = 361.56

g/mol ).

Add the appropriate volume of DMSO to the D-erythro-MAPP solid.

Vortex the solution until the solid is completely dissolved. Gentle warming (e.g., in a 37°C

water bath) can be used to aid dissolution if necessary.

Once fully dissolved, aliquot the stock solution into smaller volumes in sterile

microcentrifuge tubes.

Store the aliquots at -20°C for short-term storage (up to 1 month) or -80°C for long-term

storage (up to 6 months).
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Experimental Workflow: D-erythro-MAPP Stock Solution Preparation
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Caption: Workflow for preparing D-erythro-MAPP stock solutions.
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D-erythro-MAPP Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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